Cas no 1658-27-1 (1,5-Dioxaspiro[5.5]undecane-2,4-dione)

1,5-Dioxaspiro[5.5]undecane-2,4-dione is a cyclic diketone compound characterized by its spirocyclic structure, which confers unique reactivity and stability. This heterocyclic molecule features a 1,5-dioxaspiro[5.5]undecane framework with two carbonyl groups at the 2- and 4-positions, making it a versatile intermediate in organic synthesis. Its rigid spiro architecture enhances steric control in reactions, while the diketone functionality allows for selective transformations, such as condensation or nucleophilic additions. The compound is particularly valued in the development of complex molecular scaffolds, including pharmaceuticals and specialty chemicals, due to its predictable reactivity and compatibility with diverse synthetic conditions. Its stability under ambient conditions further facilitates handling and storage.

1,5-Dioxaspiro[5.5]undecane-2,4-dione structure

1658-27-1 structure

Product Name:1,5-Dioxaspiro[5.5]undecane-2,4-dione

CAS No:1658-27-1

MF:C₉H₁₂O₄

MW:184.189183235168

MDL:MFCD00297103

CID:152795

PubChem ID:937862

Update Time:2025-06-07

1,5-Dioxaspiro[5.5]undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 1,5-Dioxaspiro[5.5]undecane-2,4-dione
- TOSLAB-BB TOS-BB-1280
- 1,5-DIOXA-SPIRO[5.5]UNDECANE-2,4-DIONE
- 2,2-pentamethylene-4,6-dioxo-1,3-dioxane
- A3678
- AKOS003259117
- BAA65827
- SCHEMBL2581832
- FT-0727554
- 1658-27-1
- DTXSID50359090
- MDL： MFCD00297103
- Inchi： 1S/C9H12O4/c10-7-6-8(11)13-9(12-7)4-2-1-3-5-9/h1-6H2
- InChI Key： IREXLBOGQIUZBO-UHFFFAOYSA-N
- SMILES： O1C(CC(=O)OC21CCCCC2)=O

Computed Properties

Exact Mass: 184.07356
Monoisotopic Mass: 184.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Density: 1.25
Boiling Point: 443°C at 760 mmHg
Flash Point: 241.6°C
Refractive Index: 1.5
PSA: 52.6

1,5-Dioxaspiro[5.5]undecane-2,4-dione Pricemore >>

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